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An In-depth Technical Guide to D-Glucamine Safety and Handling in a Laboratory Setting

Introduction
D-Glucamine is a versatile amino sugar derived from sorbitol, widely utilized in various

research and industrial applications.[1] Its roles include serving as an excipient in

pharmaceutical formulations to enhance the solubility and stability of active ingredients, a

reagent in biochemical assays, and a substrate for studying sugar transporter pathways.[1][2] It

is also used in the cosmetics industry for its moisturizing and skin-conditioning properties.[1][3]

Given its broad utility, a thorough understanding of its safety profile and proper handling

procedures is essential for researchers, scientists, and drug development professionals. This

guide provides a comprehensive overview of the safe handling, storage, and emergency

procedures for D-Glucamine in a laboratory environment, based on available safety data.

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), D-Glucamine and its common derivatives like N-Ethyl-D-glucamine are generally not

classified as hazardous substances or mixtures.[4] However, some suppliers indicate that D-
Glucamine may cause skin irritation (H315) and serious eye irritation (H319).[5] As a matter of

good laboratory practice, it should be handled with care to minimize exposure. Long-term

exposure to high concentrations of dust may lead to changes in lung function.[6]
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Adherence to proper handling and storage protocols is critical to ensure safety and maintain

the integrity of the compound.

Handling
General good industrial hygiene and safety practices should be followed.[4][7]

Ventilation: Handle in a well-ventilated area.[6][8] Use local exhaust ventilation where dust

may be generated.[4][9]

Personal Contact: Avoid contact with skin, eyes, and clothing.[9][10][11] Do not ingest or

inhale.[10][11]

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn.[6][10][12] Do not eat, drink, or smoke in the laboratory.[6][13]

Dust Formation: Minimize dust generation and accumulation.[10][12] Avoid creating aerosols.

[8][14]

Storage
Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][8][9][10]

Conditions: D-Glucamine is hygroscopic and can be air-sensitive; some suppliers

recommend storing it under an inert gas.[4][5] Recommended storage temperatures can

range from room temperature to 0-8°C.[1][3][15] Stock solutions should be stored at -20°C

for up to one month or -80°C for up to six months.[2]

Incompatibilities: Store away from strong oxidizing agents.[10][16]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn to prevent exposure. The type of protective equipment should

be selected based on the concentration and amount of the substance at the specific workplace.

[4]
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PPE Type Specification Rationale & Citations

Eye/Face Protection
Safety glasses with side-

shields or goggles.

Use equipment tested and

approved under government

standards like NIOSH (US) or

EN 166 (EU).[4][8][14][17]

Skin Protection
Impervious gloves (e.g.,

natural rubber).

Gloves must be inspected

before use. Use proper glove

removal technique to avoid

skin contact. Wash and dry

hands after use.[4][8][16][17]

Body Protection
Laboratory coat or long-

sleeved clothing.

Choose body protection

appropriate for the task and

potential for exposure.[4][13]

[17]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.

If nuisance dust levels are

present, a type N95 (US) or

type P1 (EN 143) dust mask

may be used.[4] A full-face

respirator may be needed if

exposure limits are exceeded.

[8][14]

First Aid and Emergency Procedures
While D-Glucamine is not considered highly toxic, prompt first aid measures should be taken

in case of exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration and

seek medical attention.[4][8][14][17]

Skin Contact

Remove contaminated clothing. Wash off with

soap and plenty of water. Seek medical

attention if irritation occurs.[4][6][8][17]

Eye Contact

Rinse cautiously with plenty of water for at least

15 minutes, also under the eyelids. Remove

contact lenses if present and easy to do.

Continue rinsing and get medical attention.[4][6]

[8][14][17]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a doctor.[4][8][14]

[17]

Firefighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[4][8][10][14] There is no restriction on the type of extinguisher that may be used.[6]

Hazards: Thermal decomposition can produce hazardous gases such as carbon oxides (CO,

CO2) and nitrogen oxides (NOx).[4][10]

Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective

gear for firefighting if necessary.[4][8][10][14]

Accidental Release Measures
In the event of a spill, follow these procedures to contain and clean up the material safely.

Personal Precautions: Ensure adequate ventilation.[10][11] Avoid dust formation.[4][10][11]

Wear appropriate personal protective equipment (see Section 4.0).[8][14] Keep unnecessary

personnel away.[9]
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Environmental Precautions: Prevent the product from entering drains, sewers, or water

courses.[4][6][8]

Containment and Cleanup: Use dry clean-up procedures.[6] Sweep up or vacuum the spilled

material and shovel it into a suitable, closed, and labeled container for disposal.[4][6][10][17]

Data Presentation
Physical and Chemical Properties

Property Value Citations

Chemical Name
D-Glucamine (1-Amino-1-

deoxy-D-glucitol)
[1][5][14]

CAS Number 488-43-7 [1][5][14][18]

Molecular Formula C₆H₁₅NO₅ [1][18]

Molecular Weight 181.19 g/mol [5][18]

Appearance
White to almost white

crystalline solid/powder
[1][3][5]

Melting Point 126-128 °C (decomposes) [19]

Solubility Soluble in water [3][5]

Stability
Stable, but hygroscopic and

air-sensitive
[4][5][19]

Toxicological Information
Toxicological data for D-Glucamine is limited. The material is not classified as harmful by

ingestion due to a lack of corroborating evidence.[6] For the related compound N-Methyl-D-
glucamine (CAS 6284-40-8), the following data is available:

Test Result Species Citations

| LD50 Oral | 5000 mg/kg | Rat |[10][17] |
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Experimental Protocols and Workflows
The following diagrams illustrate standard workflows for handling D-Glucamine safely in a

laboratory setting.
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Receiving and Storage

Handling and Use

Cleanup and Disposal
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Don Appropriate PPE
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Weigh/Measure Required Amount

Perform Experiment

Clean Equipment and Work Area
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node_action node_end Spill Occurs

Major Spill?
(Large quantity, poor ventilation)
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Alert EH&S / Emergency Services

Yes
Are you trained & equipped

to clean it up?

No

Procedure Complete

No

Wear Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Yes

Contain Spill
Prevent entry into drains

Sweep up solid material
Place in sealed, labeled container

Decontaminate Spill Area

Dispose of waste as per
institutional guidelines

Report Incident to Supervisor
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Hierarchy of Controls

Most
Effective
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(Replace with a less hazardous material)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment
(Protect the worker with PPE)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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